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Compound of Interest

Compound Name: 1-Bromononane-d4-1

Cat. No.: B1142647

This guide provides a comprehensive overview of the molecular structure and weight of 1-
Bromononane-d4-1, a deuterated form of 1-bromononane. This information is crucial for
researchers, scientists, and professionals in drug development who utilize isotopically labeled
compounds in their studies.

Molecular Identity and Structure

1-Bromononane-d4-1 is systematically named 1-bromo-1,1,2,2-tetradeuteriononane.[1] The
designation "d4" indicates the presence of four deuterium atoms, which are specifically located
at the first and second carbon positions of the nonane chain.[1][2]

The molecular formula for this compound is CeD4H1sBr.[2] Its linear formula is represented as
CH3s(CH2)6CD2CD2Br. The structural arrangement of atoms is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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